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Compound of Interest

Compound Name: luteolin-7-O-gentiobiside

Cat. No.: B15091831

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of analytical methodologies for the quantification of
luteolin-7-O-gentiobioside, a significant flavonoid glycoside. The focus is on providing objective
performance data and detailed experimental protocols to aid researchers in selecting the most
appropriate method for their specific needs.

Comparison of Analytical Method Performance

The following table summarizes the performance characteristics of a validated Ultra-Fast Liquid
Chromatography-Tandem Mass Spectrometry (UFLC-MS/MS) method for the simultaneous
determination of luteolin-7-O-gentiobioside, luteolin-7-O-f-D-glucoside, and luteolin-7-O-3-D-
glucuronide in plasma.[1] For comparative context, data from other analytical methods for
related flavonoid glycosides are also presented.
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UFLC-MS/MS for HPLC-UV for _
) ) LC-MS for Luteolin-
Parameter Luteolin-7-O- Luteolin-7-O-3-D- .
L . 7-0O-[3-d-glucoside[3]
gentiobioside[1] glucoside[2]

Not explicitly stated,
Linearity (r) >0.995 but linear over the >0.995

calibration range

Concentration Range 1.0 - 250 ng/mL 0.16 - 20.0 pg/mL 20 - 2,000 ng/mL

0.16 pg/mL (as the
1.0 ng/mL lowest point of the 20 ng/mL

Lower Limit of

Quantification (LLOQ) L
calibration curve)

Intra-day Precision

< 15% <11.7% Not explicitly stated
(RSD)
Inter-day Precision o

<15% <10.0% Not explicitly stated
(RSD)
Accuracy Deviation <15% -3.4% to 8.1% Not explicitly stated
Extraction Recovery > 75% 91.9% to 104.1% Not explicitly stated

_ Not specified in the o

Internal Standard Puerarin Isoquercitrin

abstract

Experimental Protocols
UFLC-MS/MS Method for Luteolin-7-O-gentiobioside in
Beagle Dog Plasma[1]

This method is designed for the rapid, sensitive, and selective simultaneous determination of
luteolin-7-O-gentiobioside, luteolin-7-O-B-D-glucoside, and luteolin-7-O-3-D-glucuronide.

a. Sample Preparation:
» Protein precipitation of plasma samples is performed using acidified acetonitrile.

b. Chromatographic Conditions:
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e System: Ultra-Fast Liquid Chromatography (UFLC) system.

e Column: Venusil MP C18.

o Mobile Phase: A gradient elution system composed of 0.05% formic acid and acetonitrile.

o Flow Rate: 0.4 mL/min.

c. Mass Spectrometric Detection:

o System: Tandem mass spectrometer.

e lon Source: Turbo ion spray source.

 lonization Mode: Negative ionization.

Detection Mode: Multiple Reaction Monitoring (MRM).

HPLC-UV Method for Luteolin-7-O-B-D-glucoside in Rat
Plasma|2]

This method provides a simple and accurate way to determine luteolin-7-O-p-D-glucoside.

a. Sample Preparation:

Plasma protein is precipitated with methanol.

O

. Chromatographic Conditions:

System: High-Performance Liquid Chromatography (HPLC) system.

Column: C18 column.

Mobile Phase: Methanol-0.2% phosphoric acid (1:1, v/v).

Detection: UV detection at 350 nm.
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LC-MS Method for Luteolin-7-O-3-d-glucoside in Rat
Plasma[3]

This method is a rapid and sensitive approach for the determination of luteolin-7-O-3-d-
glucoside.

a. Sample Preparation:

e Solvent extraction is used to prepare the plasma samples.

b. Chromatographic Conditions:

e System: Liquid Chromatography (LC) system.

e Column: Elite Hypersil ODS2 column (250mmx4.6mm i.d., S5um).
o Mobile Phase: Acetonitrile-0.3% acetic acid (26:74, v/v).

c. Mass Spectrometric Detection:

« lonization Mode: Positive electrospray ionization.

o Detection Mode: Selected lon Monitoring (SIM).

o Selected lons: m/z 448.95 for luteolin-7-O-B-d-glucoside and m/z 464.95 for the internal
standard, isoquercitrin.[3]

Visualizations
Analytical Workflow for Luteolin-7-O-gentiobioside
Quantification

Sample Preparation UFLC-MS/MS Analysis Data Processing
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Caption: UFLC-MS/MS workflow for luteolin-7-O-gentiobioside.

Cross-Validation Logic
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Caption: Logic for comparing analytical methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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